Cas no 1804381-90-5 (2-Bromo-4-chloro-5-cyanophenylacetic acid)

• Product Name: 2-Bromo-4-chloro-5-cyanophenylacetic acid
• CAS No: 1804381-90-5
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4942950
• Update Time: 2025-07-01

2-Bromo-4-chloro-5-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-5-cyanophenylacetic acid

• Inchi： 1S/C9H5BrClNO2/c10-7-3-8(11)6(4-12)1-5(7)2-9(13)14/h1,3H,2H2,(H,13,14)
• InChI Key： GMGOAQJSINGSBO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-chloro-5-cyanophenylacetic acid

Comprehensive Overview of 2-Bromo-4-chloro-5-cyanophenylacetic acid (CAS No. 1804381-90-5): Properties, Applications, and Industry Insights

2-Bromo-4-chloro-5-cyanophenylacetic acid (CAS 1804381-90-5) is a high-value organic intermediate widely utilized in pharmaceutical synthesis and specialty chemical manufacturing. This halogenated phenylacetic acid derivative features a unique molecular structure combining bromo, chloro, and cyano functional groups, enabling diverse reactivity patterns that make it particularly valuable for constructing complex molecular architectures.

The compound's multifunctional scaffold has attracted significant attention from medicinal chemists developing novel small-molecule therapeutics. Recent patent literature reveals its incorporation in kinase inhibitor prototypes and anti-inflammatory agents, aligning with current industry focus on targeted therapies. Its electron-withdrawing substituents facilitate various coupling reactions, while the carboxylic acid moiety provides handles for further derivatization - properties highly sought after in modern drug discovery platforms.

From a synthetic chemistry perspective, 2-Bromo-4-chloro-5-cyanophenylacetic acid demonstrates remarkable versatility. The bromine atom at the 2-position participates efficiently in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the cyano group offers pathways to heterocycle formation through cyclization strategies. These attributes explain its growing popularity in high-throughput screening libraries and fragment-based drug design initiatives.

Quality specifications for CAS 1804381-90-5 typically require ≥98% HPLC purity with stringent control of heavy metal contaminants and residual solvents, reflecting pharmaceutical-grade standards. Advanced analytical techniques including LC-MS, NMR spectroscopy, and X-ray crystallography are employed for structural verification, addressing the precision requirements of contemporary GMP-compliant synthesis.

The compound's stability profile shows excellent compatibility with air-sensitive reactions when stored under inert conditions, though the acid functionality necessitates protection in basic environments. This balance of reactivity and handleability contributes to its adoption in automated synthesis platforms and continuous flow chemistry applications - two rapidly growing areas in process chemistry optimization.

Market intelligence indicates rising demand for 2-Bromo-4-chloro-5-cyanophenylacetic acid among contract research organizations and academic laboratories engaged in cancer research and neurodegenerative disease projects. This correlates with increased publication activity around structure-activity relationship studies incorporating similar halogenated scaffolds in recent years.

From an environmental standpoint, manufacturers of CAS 1804381-90-5 have developed improved green chemistry protocols to minimize waste generation during production. Modern catalytic methods have reduced reliance on traditional halogenation approaches, aligning with industry-wide sustainability initiatives while maintaining cost competitiveness.

The compound's intellectual property landscape shows active patent filings across major pharmaceutical markets, particularly in applications involving allosteric modulator development and protein degradation technologies. This positions 1804381-90-5 as a strategic building block in next-generation biopharmaceutical innovation pipelines.

Analytical challenges associated with 2-Bromo-4-chloro-5-cyanophenylacetic acid include developing robust HPLC methods for impurity profiling due to its chromophore characteristics. Leading suppliers now provide comprehensive analytical packages including QNMR certification and chiral purity data to meet evolving regulatory expectations in preclinical development stages.

Emerging applications explore its potential in material science, particularly as a precursor for organic electronic materials and metal-organic frameworks (MOFs). The compound's ability to coordinate with various transition metals while maintaining thermal stability makes it interesting for catalytic system design beyond traditional pharmaceutical uses.

Supply chain considerations for CAS 1804381-90-5 emphasize cold chain logistics for bulk quantities and specialized packaging solutions to prevent degradation. Reputable suppliers typically offer both gram-scale quantities for research use and kilogram-scale batches for process development, supported by detailed stability studies and technical dossiers.

Future outlook suggests expanding utility of 2-Bromo-4-chloro-5-cyanophenylacetic acid in proteolysis-targeting chimera (PROTAC) development and covalent inhibitor design, reflecting broader trends in precision medicine approaches. Continuous improvements in synthetic methodology and purification technology are expected to further enhance its accessibility to the research community.